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Compound of Interest

Compound Name: Methionine Sulfone

Cat. No.: B554994 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

laboratory chemicals is paramount. This guide provides essential, immediate safety and

logistical information for Methionine Sulfone, ensuring operational excellence and adherence

to safety protocols. By offering clear, procedural guidance, we aim to be your preferred source

for laboratory safety information, building a foundation of trust that extends beyond the product

itself.

Methionine Sulfone is a derivative of the amino acid methionine.[1][2][3] While it is not

classified as a hazardous substance under the 2012 OSHA Hazard Communication Standard,

proper handling and disposal are crucial to maintain a safe laboratory environment.[4][5]

Essential Safety Information at a Glance
This table summarizes the key physical and chemical properties of Methionine Sulfone, along

with critical safety information.
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Property Value Source

Chemical Formula C₅H₁₁NO₄S [2][5]

Molecular Weight 181.21 g/mol [5][6]

Appearance
White crystalline powder or

solid
[2][7]

Melting Point
Approximately 233-258 °C

(decomposes)
[2][7]

Solubility Soluble in water [1]

Odor Low odor [7][8][9]

Stability

Stable under normal

conditions. Some sources note

it may be air-sensitive.

[4][7][8][9]

Incompatibilities
Strong oxidizing agents, strong

acids, and strong bases.
[4][7][8][9]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Methionine Sulfone minimizes risks and ensures

procedural consistency.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly closed container in a dry, cool, and well-ventilated area.[4][7][8][9]

Some sources recommend refrigeration and storage under an inert atmosphere.[7][8][9] For

stock solutions, storage at -80°C for up to 6 months or -20°C for up to 1 month (protected

from light) is advised.[1]

2. Handling and Personal Protective Equipment (PPE):
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Always handle Methionine Sulfone in a well-ventilated area, such as a chemical fume hood,

to avoid inhalation of any dust.

Wear appropriate personal protective equipment (PPE):

Eye Protection: Chemical safety goggles or glasses are mandatory.[4][10]

Hand Protection: Wear suitable chemical-resistant gloves.[4][10]

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.[4][7]

Avoid the formation of dust when handling the solid material.[4][7][8][9]

Do not eat, drink, or smoke in the handling area.[10]

Wash hands thoroughly after handling.[10][11]

3. Experimental Use:

When preparing solutions, slowly add the solid to the solvent to minimize dust generation.

If using water as a solvent for stock solutions, it is recommended to filter and sterilize the

solution with a 0.22 μm filter before use.[1]

Ensure all containers are clearly labeled.

Emergency Response and First Aid
In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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Exposure Type First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Seek medical attention.[4][5][7]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Get medical attention if symptoms

occur.[4][5][7]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide respiratory support. Seek

medical attention if symptoms occur.[4][5][7]

Ingestion

Clean mouth with water and drink plenty of

water afterward. Do NOT induce vomiting. Seek

medical attention if symptoms occur.[4][5][7]

Spill Response:

For minor spills, ensure adequate ventilation and wear appropriate PPE.[4][7] Carefully sweep

or shovel the solid material into a suitable container for disposal, avoiding the creation of dust.

[4][7] Prevent the substance from entering drains or the environment.[4][7][11]

Disposal Plan
Proper disposal of Methionine Sulfone and its containers is an essential final step.

Chemical Disposal: Dispose of waste material in accordance with all applicable federal,

state, and local environmental regulations. The material should be swept up and shoveled

into suitable containers for disposal.[4][7]

Container Disposal: Empty containers should be disposed of in accordance with local

regulations. Do not reuse empty containers.

Workflow for Safe Handling of Methionine Sulfone
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The following diagram illustrates the logical workflow for the safe handling of Methionine
Sulfone, from preparation to disposal.

Safe Handling Workflow for Methionine Sulfone

Preparation

Handling

Post-Handling Disposal

Don PPE
(Goggles, Gloves, Lab Coat)

Work in Ventilated Area
(Fume Hood)

Weigh Solid Material
(Avoid Dust)

Prepare Solution

Clean Work Area Dispose of Waste
(Follow Regulations)

Remove PPE

Wash Hands
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b554994?utm_src=pdf-body-img
https://www.benchchem.com/product/b554994?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/l-methionine-sulfone.html
https://www.chemimpex.com/products/03386
https://en.wikipedia.org/wiki/Methionine_sulfoxide
https://www.fishersci.com/store/msds?partNumber=AAB2509403&productDescription=DL-METHIONINE+SULFONE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.abmole.com/literature/l-methionine-sulfone-msds.html
https://axios-research.com/products/methionine-sulfone
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA17027~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2023:47:20~~L-Methionine%20sulfone~~
https://www.fishersci.com/store/msds?partNumber=AC439000050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA17027&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.lgcstandards.com/medias/sys_master/root/haf/h37/11015762935838/SDS_TRC-M260515-25G_ST-WB-MSDS-5659673-1-1-1/SDS-TRC-M260515-25G-ST-WB-MSDS-5659673-1-1-1.PDF
https://www.sigmaaldrich.com/TW/zh/sds/sial/m9625
https://www.benchchem.com/product/b554994#personal-protective-equipment-for-handling-methionine-sulfone
https://www.benchchem.com/product/b554994#personal-protective-equipment-for-handling-methionine-sulfone
https://www.benchchem.com/product/b554994#personal-protective-equipment-for-handling-methionine-sulfone
https://www.benchchem.com/product/b554994#personal-protective-equipment-for-handling-methionine-sulfone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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